![molecular formula C11H12ClNO B2617952 (4-Methylisoquinolin-1-yl)methanol hydrochloride CAS No. 2126159-72-4](/img/structure/B2617952.png)
(4-Methylisoquinolin-1-yl)methanol hydrochloride
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Description
(4-Methylisoquinolin-1-yl)methanol hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of isoquinoline derivatives and has been synthesized using different methods.
Scientific Research Applications
- Anticancer Potential : Researchers have explored the anticancer properties of this compound. Its structural features may contribute to inhibiting cancer cell growth or metastasis .
- Targeting Enzymes : (4-Methylisoquinolin-1-yl)methanol hydrochloride could serve as a scaffold for designing enzyme inhibitors. Enzymes play crucial roles in various biological processes, and modulating their activity is essential for drug development .
- Neuroprotective Effects : Studies suggest that isoquinoline derivatives exhibit neuroprotective properties. Researchers investigate whether (4-Methylisoquinolin-1-yl)methanol hydrochloride can protect neurons from damage or degeneration .
- Organocatalysis : The compound’s unique structure may enable it to act as an organocatalyst. Organocatalysts play a vital role in sustainable chemical transformations, especially in green chemistry approaches .
- Electron-Donating Properties : The presence of the isoquinoline moiety suggests potential applications in organic electronics. Researchers explore its use as an electron-donating component in organic semiconductors or light-emitting materials .
- Fluorescent Properties : (4-Methylisoquinolin-1-yl)methanol hydrochloride may exhibit fluorescence. Scientists can utilize it as a fluorescent probe for cellular imaging or tracking specific biological processes .
- Building Block for Alkaloids : Researchers can use this compound as a building block in the synthesis of complex natural products or alkaloids. Its unique structure provides opportunities for diverse chemical transformations .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Green Chemistry and Catalysis
Materials Science and Organic Electronics
Fluorescent Probes and Imaging
Natural Product Synthesis
properties
IUPAC Name |
(4-methylisoquinolin-1-yl)methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO.ClH/c1-8-6-12-11(7-13)10-5-3-2-4-9(8)10;/h2-6,13H,7H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLGCMMKRXYVTBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C2=CC=CC=C12)CO.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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